2-(2-aminoethyl)-6-fluorophenol hydrochloride
Overview
Description
2-(2-Aminoethyl)-6-fluorophenol hydrochloride, also known as 2-AEFPH, is a synthetic compound commonly used in laboratory experiments for scientific research. It is a useful tool for researchers due to its unique properties, which make it particularly suitable for a range of biochemical and physiological studies.
Scientific Research Applications
2-(2-aminoethyl)-6-fluorophenol hydrochloride has a wide range of scientific research applications. It is commonly used as a reagent in biochemical and physiological studies, as it is a useful tool for investigating the function of enzymes and other proteins. It is also used as a substrate in studies of enzyme kinetics, as it can be used to measure the rate of enzyme-catalyzed reactions. Additionally, 2-(2-aminoethyl)-6-fluorophenol hydrochloride is used as a fluorescent dye in studies of cell metabolism and signal transduction.
Mechanism of Action
2-(2-aminoethyl)-6-fluorophenol hydrochloride is a weak base and its mechanism of action is based on its ability to bind to and activate proteins. It binds to proteins through electrostatic interactions and can activate them by altering their conformation. This allows it to act as a substrate for enzymes, which can then catalyze reactions. Additionally, 2-(2-aminoethyl)-6-fluorophenol hydrochloride can act as a fluorescent dye, as it is capable of emitting light when excited by ultraviolet light.
Biochemical and Physiological Effects
2-(2-aminoethyl)-6-fluorophenol hydrochloride has a range of biochemical and physiological effects. It has been shown to activate enzymes, which can then catalyze reactions and lead to the formation of new molecules. Additionally, it has been shown to affect the activity of proteins, which can lead to changes in cell metabolism and signal transduction. Finally, it has been shown to have an effect on the structure and function of cells, which can lead to changes in cell morphology and gene expression.
Advantages and Limitations for Lab Experiments
2-(2-aminoethyl)-6-fluorophenol hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive compound, which makes it cost-effective for researchers. Additionally, it is easy to synthesize and can be used in a variety of biochemical and physiological studies. However, it is important to note that 2-(2-aminoethyl)-6-fluorophenol hydrochloride is a weak base and can be toxic if used in high concentrations. Therefore, it is important to use caution when handling and using this compound in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving 2-(2-aminoethyl)-6-fluorophenol hydrochloride. One potential area of research is to investigate its effects on cell metabolism and signal transduction. Additionally, further research could be conducted to investigate its potential therapeutic applications, such as its use as an anti-cancer agent. Additionally, further research could be conducted to investigate its potential uses in drug discovery and development. Finally, further research could be conducted to investigate its potential uses in the development of new diagnostic tools.
Synthesis Methods
2-(2-aminoethyl)-6-fluorophenol hydrochloride is synthesized using a two-step process involving the reaction of 2-aminoethyl-6-fluorophenol (2-AEP) with hydrochloric acid. In the first step, 2-AEP is reacted with hydrochloric acid to form 2-aminoethyl-6-fluorophenol hydrochloride (2-(2-aminoethyl)-6-fluorophenol hydrochloride). The reaction is carried out at room temperature and the product is isolated by filtration. The second step involves the reaction of 2-(2-aminoethyl)-6-fluorophenol hydrochloride with a base, such as sodium hydroxide, to form 2-aminoethyl-6-fluorophenol (2-AEP). The reaction is carried out at elevated temperatures and the product is isolated by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-aminoethyl)-6-fluorophenol hydrochloride involves the reaction of 2,6-difluorophenol with ethylenediamine in the presence of hydrochloric acid.", "Starting Materials": [ "2,6-difluorophenol", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Add 2,6-difluorophenol to a reaction flask", "Add ethylenediamine to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to 80-90°C for 4-6 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with water", "Dry the product under vacuum", "Obtain 2-(2-aminoethyl)-6-fluorophenol hydrochloride as a white solid" ] } | |
CAS RN |
2768327-64-4 |
Product Name |
2-(2-aminoethyl)-6-fluorophenol hydrochloride |
Molecular Formula |
C8H11ClFNO |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
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